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Compound of Interest

Compound Name: MK-7845

Cat. No.: B12386714 Get Quote

Introduction

MK-7845 is an experimental, orally bioavailable antiviral medication being investigated for the

treatment of coronavirus infections, including COVID-19.[1] It functions as a novel, reversible

covalent inhibitor of the main protease (Mpro or 3CLpro) found in a broad range of

coronaviruses.[1][2][3] This viral enzyme is essential for processing viral polyproteins, a critical

step in the virus's replication cycle.[1] The 3CLpro's unique cleavage site, which recognizes a

glutamine residue, is not utilized by human proteases, making it a prime target for antiviral

therapy.[1][3][4][5] MK-7845 is distinguished by a unique difluorobutyl substituent that mimics

the glutamine residue and interacts with the protease's active site.[1][4][5][6] In vitro studies

have confirmed that MK-7845 possesses potent, nanomolar activity against numerous SARS-

CoV-2 variants and other coronaviruses like MERS-CoV.[1][2][6][7][8][9][10]

These application notes provide a summary of the in vitro antiviral activity of MK-7845 and

detailed protocols for key assays used to determine its efficacy.

Data Presentation: In Vitro Antiviral Activity of MK-
7845
The antiviral potency of MK-7845 has been demonstrated across a panel of coronaviruses. The

compound consistently exhibits nanomolar efficacy in various cell-based assays.
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Virus Target Assay Type Cell Line
Potency
(EC50/IC50)

Reference
Compounds

SARS-CoV-2

(Multiple

Variants)

Whole Cell-

Based Assay

Vero E6 +

TMPRSS2
Nanomolar

Remdesivir,

Nirmatrelvir

MERS-CoV
Whole Cell-

Based Assay

Vero E6 +

TMPRSS2
Nanomolar

Remdesivir,

Nirmatrelvir

hCoV-229E
Cytopathic Effect

(CPE) Assay
Huh7 Not Specified Not Specified

hCoV-OC43
Cytopathic Effect

(CPE) Assay
Huh7 Not Specified Not Specified

Coronavirus

3CLpro Enzymes

Enzymatic

(FRET) Assay

N/A

(Recombinant

Enzyme)

Not Specified Not Specified
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Caption: Mechanism of action for MK-7845 targeting the viral 3CL protease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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